Cas no 263744-72-5 (EMDT oxalate)

• Product Name: EMDT oxalate
• CAS No: 263744-72-5
• MF: C₁₇H₂₄N₂O₅
• MW: 336.382864952087
• CID: 1426826
• PubChem ID: 90488919
• Update Time: 2025-06-07

EMDT oxalate Chemical and Physical Properties

Names and Identifiers

• 2-(2-Ethyl-5-methoxy-1H-indol-3-yl)-N,N-dimethylethanamine ethane dioate (1:1)
• EMDT oxalate
• 2-(2-ethyl-5-methoxy-1H-indol-3-yl)-N,N-dimethylethanamine;oxalic acid
• 2-Ethyl-5-methoxy-N,N-dimethyl-1H-indole-3-ethanamine oxalate
• PD079651
• J-016404
• AKOS024458036
• 263744-72-5
• DA-73081

• Inchi： 1S/C15H22N2O.C2H2O4/c1-5-14-12(8-9-17(2)3)13-10-11(18-4)6-7-15(13)16-14;3-1(4)2(5)6/h6-7,10,16H,5,8-9H2,1-4H3;(H,3,4)(H,5,6)
• InChI Key： IFGWAHGHGDZBEH-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC2=C(C=1)C(CCN(C)C)=C(CC)N2.OC(C(=O)O)=O

Computed Properties

• Exact Mass: 246.17336
• Monoisotopic Mass: 336.16852187g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 328
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 103

Experimental Properties

• PSA: 28.26

Additional information on EMDT oxalate

Introduction to EMDT Oxalate (CAS No. 263744-72-5)

EMDT oxalate, chemically identified by the CAS number 263744-72-5, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This compound has garnered attention due to its unique structural properties and potential applications in various therapeutic areas. The oxalate moiety, a key functional group in EMDT oxalate, plays a crucial role in its interaction with biological systems, making it a subject of extensive research and development.

The chemical structure of EMDT oxalate consists of an ethylidenedimethyltryptophan backbone linked to an oxalate group. This configuration imparts distinct pharmacological characteristics that make it a promising candidate for drug design and discovery. The ethylidenedimethyltryptophan moiety is known for its ability to interact with various biological targets, while the oxalate group enhances solubility and bioavailability, which are critical factors in drug formulation.

In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways associated with neurological disorders. EMDT oxalate has shown promise in preclinical studies as a potential therapeutic agent for conditions such as Alzheimer's disease and Parkinson's disease. Research indicates that the compound can interact with specific enzymes and receptors involved in neurodegeneration, potentially slowing down the progression of these debilitating conditions.

One of the most compelling aspects of EMDT oxalate is its ability to cross the blood-brain barrier (BBB), a critical challenge in drug delivery for central nervous system (CNS) disorders. Studies have demonstrated that the ethylidenedimethyltryptophan component of EMDT oxalate facilitates its penetration through the BBB, allowing it to exert its therapeutic effects within the brain. This property is particularly significant for drugs targeting neurological disorders, where direct access to brain tissues is essential.

The oxalate group in EMDT oxalate also contributes to its pharmacokinetic profile. Oxalates are known for their ability to form stable complexes with metal ions, which can be leveraged to enhance drug stability and prolong half-life. This characteristic makes EMDT oxalate a versatile compound that can be formulated into various dosage forms, including sustained-release tablets and injectables, improving patient compliance and therapeutic outcomes.

Recent advancements in computational chemistry have enabled more precise modeling of the interactions between EMDT oxalate and biological targets. Molecular dynamics simulations and quantum mechanical calculations have provided insights into the binding mechanisms of EMDT oxalate with enzymes such as acetylcholinesterase, which is a key target in Alzheimer's disease treatment. These computational studies have guided the optimization of EMDT oxalate derivatives to enhance their binding affinity and selectivity.

In addition to its potential applications in neurology, EMDT oxalate has been explored for its anti-inflammatory properties. Chronic inflammation is a hallmark of many diseases, including autoimmune disorders and metabolic syndromes. Preclinical data suggest that EMDT oxalate can modulate inflammatory pathways by inhibiting key pro-inflammatory cytokines and enzymes. This anti-inflammatory activity could make it a valuable therapeutic option for conditions characterized by excessive inflammation.

The synthesis of EMDT oxalate involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advances in synthetic methodologies have made it possible to produce EMDT oxalate on an industrial scale with minimal environmental impact. Green chemistry principles have been applied to optimize synthetic routes, reducing waste generation and energy consumption without compromising product quality.

Efficacy and safety studies of EMDT oxalate are ongoing, with several clinical trials currently underway to evaluate its therapeutic potential in humans. These trials aim to gather comprehensive data on its pharmacological effects, side effects, and optimal dosing regimens. The results of these studies will be crucial in determining the future role of EMDT oxalate in clinical practice.

The regulatory landscape for new pharmaceutical compounds like EMDT oxalate is stringent but well-defined, ensuring that only safe and effective drugs reach the market. Regulatory agencies require extensive documentation on chemical composition, pharmacokinetics, pharmacodynamics, and toxicology before approving a new drug candidate. The rigorous testing process ensures that patients receive medications that meet high standards of safety and efficacy.

In conclusion, EMDT oxalate (CAS No. 263744-72-5) represents a significant advancement in pharmaceutical chemistry with potential applications across multiple therapeutic areas. Its unique chemical structure, coupled with promising preclinical findings, positions it as a compound worthy of further investigation. As research continues to uncover new insights into its mechanisms of action and therapeutic benefits, EMDT oxalate may emerge as a valuable addition to the pharmacopeia.